Cas no 1805129-56-9 (2-Amino-4-bromo-5-(trifluoromethyl)benzamide)

• Product Name: 2-Amino-4-bromo-5-(trifluoromethyl)benzamide
• CAS No: 1805129-56-9
• MF: C₈H₆BrF₃N₂O
• MW: 283.045251369476
• CID: 4960149
• Update Time: 2025-10-28

2-Amino-4-bromo-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-5-(trifluoromethyl)benzamide

• Inchi： 1S/C8H6BrF3N2O/c9-5-2-6(13)3(7(14)15)1-4(5)8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： LKBWHQZRHZFAEO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(N)=O)C=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.2
• Topological Polar Surface Area: 69.1

Additional information on 2-Amino-4-bromo-5-(trifluoromethyl)benzamide

Comprehensive Guide to 2-Amino-4-bromo-5-(trifluoromethyl)benzamide (CAS No. 1805129-56-9): Properties, Applications, and Market Insights

2-Amino-4-bromo-5-(trifluoromethyl)benzamide (CAS No. 1805129-56-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This brominated benzamide derivative features a unique trifluoromethyl group, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatile applications and the growing demand for fluorinated building blocks in drug discovery.

The molecular structure of 2-Amino-4-bromo-5-(trifluoromethyl)benzamide includes an amino group (-NH₂), a bromo substituent (-Br), and a trifluoromethyl group (-CF₃), making it a valuable intermediate for designing bioactive molecules. Its CAS No. 1805129-56-9 is frequently searched in chemical databases, reflecting its importance in medicinal chemistry and material science. The compound’s solubility in polar organic solvents like DMSO and methanol further broadens its applicability in laboratory settings.

One of the key reasons for the rising interest in 2-Amino-4-bromo-5-(trifluoromethyl)benzamide is its role in the development of small-molecule inhibitors and kinase-targeting drugs. With the pharmaceutical industry focusing on precision medicine, compounds like this are critical for modulating protein-protein interactions. Additionally, its trifluoromethyl group is a hotspot in modern drug design due to its ability to improve metabolic stability and bioavailability.

Beyond pharmaceuticals, CAS No. 1805129-56-9 is also explored in agrochemical research. The presence of bromine and fluorine atoms makes it a candidate for developing novel pesticides and herbicides, addressing global challenges in sustainable agriculture. Recent studies highlight its potential in creating environmentally friendly crop protection agents, aligning with the increasing demand for green chemistry solutions.

The synthesis of 2-Amino-4-bromo-5-(trifluoromethyl)benzamide typically involves multi-step organic reactions, including bromination and amidation processes. Researchers often optimize these methods to achieve higher yields and purity, as the compound’s quality is crucial for downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its structural integrity.

Market trends indicate a growing demand for fluorinated compounds, driven by their expanding use in life sciences and electronics. Suppliers of CAS No. 1805129-56-9 are scaling up production to meet the needs of academic and industrial laboratories. Furthermore, regulatory agencies emphasize the safe handling and storage of such compounds, ensuring compliance with global chemical safety standards.

In summary, 2-Amino-4-bromo-5-(trifluoromethyl)benzamide (CAS No. 1805129-56-9) is a promising compound with diverse applications in drug development, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable asset for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable chemistry and next-generation therapeutics.